![molecular formula C13H12ClN5OS B5809159 3-chloro-N-(2-propyl-2H-tetrazol-5-yl)-1-benzothiophene-2-carboxamide](/img/structure/B5809159.png)
3-chloro-N-(2-propyl-2H-tetrazol-5-yl)-1-benzothiophene-2-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-chloro-N-(2-propyl-2H-tetrazol-5-yl)-1-benzothiophene-2-carboxamide is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is also known as 'TAK-915' and belongs to the class of benzothiophene derivatives.
Mechanism of Action
The mechanism of action of 3-chloro-N-(2-propyl-2H-tetrazol-5-yl)-1-benzothiophene-2-carboxamide involves the modulation of the activity of GABA receptors. This compound acts as a positive allosteric modulator of GABA-A receptors, which results in an increase in the inhibitory neurotransmission in the brain.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are still being studied. However, it has been shown that this compound can improve cognitive function and memory in animal models of Alzheimer's disease. It also has potential antipsychotic effects, making it a promising candidate for the treatment of schizophrenia.
Advantages and Limitations for Lab Experiments
One of the advantages of using 3-chloro-N-(2-propyl-2H-tetrazol-5-yl)-1-benzothiophene-2-carboxamide in lab experiments is its high potency and selectivity for GABA-A receptors. However, its limited solubility in water can make it challenging to use in certain experiments.
Future Directions
There are several future directions for the study of 3-chloro-N-(2-propyl-2H-tetrazol-5-yl)-1-benzothiophene-2-carboxamide. One potential direction is to investigate its potential use in the treatment of other neurological disorders, such as epilepsy and anxiety disorders. Another direction is to study its pharmacokinetics and pharmacodynamics in humans to determine its safety and efficacy as a therapeutic agent.
In conclusion, this compound is a promising compound with potential applications in various fields. Its mechanism of action and biochemical and physiological effects make it an attractive candidate for the treatment of neurological disorders. Further research is needed to fully understand its potential and limitations.
Synthesis Methods
The synthesis of 3-chloro-N-(2-propyl-2H-tetrazol-5-yl)-1-benzothiophene-2-carboxamide involves a multi-step process that includes the reaction of 1-benzothiophene-2-carboxylic acid with thionyl chloride, followed by the reaction with propylamine and sodium azide. The final step involves the reaction of the intermediate product with 3-chloro-1,2-propanediamine to produce the desired compound.
Scientific Research Applications
The potential applications of 3-chloro-N-(2-propyl-2H-tetrazol-5-yl)-1-benzothiophene-2-carboxamide in scientific research are vast. This compound has been studied for its potential use in the treatment of various neurological disorders, such as Alzheimer's disease, Parkinson's disease, and schizophrenia.
properties
IUPAC Name |
3-chloro-N-(2-propyltetrazol-5-yl)-1-benzothiophene-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H12ClN5OS/c1-2-7-19-17-13(16-18-19)15-12(20)11-10(14)8-5-3-4-6-9(8)21-11/h3-6H,2,7H2,1H3,(H,15,17,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RQGOJJLTDADSHX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCN1N=C(N=N1)NC(=O)C2=C(C3=CC=CC=C3S2)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H12ClN5OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
321.79 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.